Cas no 2034403-70-6 (N-[2-(2,4-dioxo-1,3-oxazolidin-3-yl)-1-phenylethyl]-2-(methylsulfanyl)benzamide)

• Product Name: N-[2-(2,4-dioxo-1,3-oxazolidin-3-yl)-1-phenylethyl]-2-(methylsulfanyl)benzamide
• CAS No: 2034403-70-6
• MF: C₁₉H₁₈N₂O₄S
• MW: 370.4222
• CID: 5349245
• Update Time: 2025-10-28

N-[2-(2,4-dioxo-1,3-oxazolidin-3-yl)-1-phenylethyl]-2-(methylsulfanyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(2,4-dioxo-1,3-oxazolidin-3-yl)-1-phenylethyl]-2-methylsulfanylbenzamide
• N-(2-(2,4-dioxooxazolidin-3-yl)-1-phenylethyl)-2-(methylthio)benzamide
• N-[2-(2,4-dioxo-1,3-oxazolidin-3-yl)-1-phenylethyl]-2-(methylsulfanyl)benzamide

• Inchi： 1S/C19H18N2O4S/c1-26-16-10-6-5-9-14(16)18(23)20-15(13-7-3-2-4-8-13)11-21-17(22)12-25-19(21)24/h2-10,15H,11-12H2,1H3,(H,20,23)
• InChI Key： YBRWBIAIBKBTMP-UHFFFAOYSA-N
• SMILES： S(C([H])([H])[H])C1=C([H])C([H])=C([H])C([H])=C1C(N([H])C([H])(C1C([H])=C([H])C([H])=C([H])C=1[H])C([H])([H])N1C(=O)OC([H])([H])C1=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 536
• XLogP3: 2.7
• Topological Polar Surface Area: 101

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on N-[2-(2,4-dioxo-1,3-oxazolidin-3-yl)-1-phenylethyl]-2-(methylsulfanyl)benzamide

Research Briefing on N-[2-(2,4-dioxo-1,3-oxazolidin-3-yl)-1-phenylethyl]-2-(methylsulfanyl)benzamide (CAS: 2034403-70-6)

In recent years, the compound N-[2-(2,4-dioxo-1,3-oxazolidin-3-yl)-1-phenylethyl]-2-(methylsulfanyl)benzamide (CAS: 2034403-70-6) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique oxazolidinone and benzamide moieties, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and enzyme inhibition. The following briefing provides an overview of the latest research developments related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

The synthesis of N-[2-(2,4-dioxo-1,3-oxazolidin-3-yl)-1-phenylethyl]-2-(methylsulfanyl)benzamide involves a multi-step process that includes the formation of the oxazolidinone ring and subsequent coupling with the benzamide derivative. Recent studies have optimized this synthetic route to improve yield and purity, which is critical for further pharmacological evaluations. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the structural integrity of the compound, ensuring its suitability for biological testing.

From a biological perspective, this compound has demonstrated notable activity as an inhibitor of specific enzymes involved in inflammatory pathways. In vitro studies have revealed its ability to selectively target and inhibit key mediators of inflammation, such as cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX). These findings suggest its potential as a dual-action anti-inflammatory agent, which could offer advantages over existing single-target therapies. Additionally, preliminary data from cell-based assays indicate that the compound may also possess anti-proliferative effects against certain cancer cell lines, warranting further investigation into its oncological applications.

In vivo studies have further corroborated the therapeutic potential of N-[2-(2,4-dioxo-1,3-oxazolidin-3-yl)-1-phenylethyl]-2-(methylsulfanyl)benzamide. Animal models of chronic inflammation and pain have shown significant reductions in inflammatory markers and pain responses following treatment with this compound. Importantly, these effects were achieved with minimal adverse effects, highlighting its favorable safety profile. Pharmacokinetic analyses have also indicated good oral bioavailability and sustained plasma concentrations, which are essential attributes for a viable drug candidate.

Despite these promising results, several challenges remain to be addressed. The exact mechanism of action of this compound, particularly its interactions with off-target proteins, requires further elucidation. Additionally, long-term toxicity studies and formulation optimization are necessary to advance its development toward clinical trials. Collaborative efforts between academic institutions and pharmaceutical companies are expected to play a pivotal role in overcoming these hurdles and accelerating the translation of this research into practical therapeutics.

In conclusion, N-[2-(2,4-dioxo-1,3-oxazolidin-3-yl)-1-phenylethyl]-2-(methylsulfanyl)benzamide represents a compelling candidate for further development in the chemical biology and pharmaceutical sectors. Its dual anti-inflammatory and potential anti-cancer properties, coupled with a favorable pharmacokinetic profile, position it as a molecule of significant interest. Continued research efforts will be crucial in unlocking its full therapeutic potential and addressing the remaining scientific and regulatory challenges.